Cas no 872704-74-0 (N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide)

N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide is a specialized organic compound featuring a pyridazine core substituted with a furan moiety and linked to a chloro-methoxyphenyl acetamide group. Its unique structure, combining heterocyclic and aromatic components, makes it a promising candidate for pharmaceutical and agrochemical research. The presence of sulfur and nitrogen heteroatoms enhances its potential as a bioactive scaffold, particularly in enzyme inhibition or receptor modulation. The chloro and methoxy substituents contribute to its stability and reactivity, while the furan ring may influence binding affinity in target interactions. This compound is suited for applications requiring precise molecular design in drug discovery or chemical biology studies.
N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide structure
872704-74-0 structure
Product Name:N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide
CAS No:872704-74-0
MF:C17H14ClN3O3S
MW:375.829361438751
CID:5509858
Update Time:2025-06-11

N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-chloro-2-methoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide
    • N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide
    • Inchi: 1S/C17H14ClN3O3S/c1-23-14-6-4-11(18)9-13(14)19-16(22)10-25-17-7-5-12(20-21-17)15-3-2-8-24-15/h2-9H,10H2,1H3,(H,19,22)
    • InChI Key: DXSVCSULHBLKBO-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1=NN=C(C2=CC=CO2)C=C1

N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide Pricemore >>

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Additional information on N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide

N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872704-74-0): An Overview of a Promising Compound in Medicinal Chemistry

N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872704-74-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of pharmacology and drug development.

The molecular structure of N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide is composed of a pyridazine core, a furan ring, and a substituted phenyl group. These structural elements contribute to its distinct chemical properties and biological activities. The presence of the chloro and methoxy substituents on the phenyl ring, along with the sulfur linkage to the pyridazine-furan moiety, imparts specific functionalities that are crucial for its biological interactions.

Recent studies have highlighted the potential of N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide as an inhibitor of various enzymes and receptors. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This property makes it a promising candidate for the development of targeted cancer treatments. Additionally, its ability to modulate specific receptors involved in inflammatory responses suggests potential applications in treating inflammatory diseases.

In preclinical studies, N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable half-life. These characteristics are essential for ensuring that the compound can effectively reach its intended targets within the body. Furthermore, its low toxicity profile in animal models has made it an attractive candidate for further clinical evaluation.

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide is still under investigation, but preliminary findings suggest that it may exert its effects through multiple pathways. For example, it has been observed to inhibit the activation of certain signaling pathways involved in cell proliferation and survival. This multifaceted mechanism of action could potentially enhance its therapeutic efficacy and reduce the risk of resistance development.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy in human subjects. To address this, several clinical trials are currently underway to evaluate the safety and efficacy of N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide in various disease models. Early results from these trials have been promising, with no major adverse effects reported at therapeutic doses.

In addition to its potential therapeutic applications, N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide has also been studied for its utility as a research tool. Its ability to selectively modulate specific biological processes makes it valuable for investigating the underlying mechanisms of various diseases and for validating new drug targets.

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-{6-(furan-2-yl)pyridazin-3-y lsulfanyl}acetamide involves several well-established chemical reactions, including nucleophilic substitution and coupling reactions. The synthetic route is designed to be scalable and cost-effective, which is crucial for large-scale production if the compound progresses to commercialization.

In conclusion, N-(5-chloro-2-methoxyphenyl)-2-{6-(furan - 2 - yl ) pyridazin - 3 - ylsulfanyl } acetamide (CAS No. 872704 - 74 - 0) represents a promising compound with diverse potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its full potential, this compound may play a significant role in advancing our understanding and treatment of various diseases.

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